Cas no 96861-93-7 (2H-1-Benzopyran-5-amine, 2,2-dimethyl-)

2H-1-Benzopyran-5-amine, 2,2-dimethyl- structure
96861-93-7 structure
Product Name:2H-1-Benzopyran-5-amine, 2,2-dimethyl-
CAS No:96861-93-7
MF:C11H13NO
MW:175.227022886276
CID:751269
PubChem ID:14831892
Update Time:2025-04-19

2H-1-Benzopyran-5-amine, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-5-amine, 2,2-dimethyl-
    • 2,2-dimethylchromen-5-amine
    • 96861-93-7
    • 5-amino-2,2-dimethylchromene
    • DTXSID80564478
    • 2,2-Dimethyl-2H-1-benzopyran-5-amine
    • Inchi: 1S/C11H13NO/c1-11(2)7-6-8-9(12)4-3-5-10(8)13-11/h3-7H,12H2,1-2H3
    • InChI Key: ZHDITDXALFZTPK-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=C(C=2C=CC1(C)C)N

Computed Properties

  • Exact Mass: 175.099714038g/mol
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 35.2Ų
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